Cas no 444308-65-0 (2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&)

2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& structure
444308-65-0 structure
Product Name:2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&
CAS No:444308-65-0
MF:C24H42O4
MW:394.587888240814
CID:929499
PubChem ID:3591025
Update Time:2025-04-19

2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& Chemical and Physical Properties

Names and Identifiers

    • 2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&
    • [4-(hydroxymethyl)-2,5-dioctoxyphenyl]methanol
    • 1,4-BENZENEDIMETHANOL, 2,5-BIS(OCTYLOXY)-
    • 2,5-Bis(octyloxy)-1,4-bis(hydroxymethyl)benzene
    • AC1MSW2W
    • AG-F-55998
    • CTK4I8194
    • SureCN1225200
    • SCHEMBL1225200
    • DTXSID10393955
    • 444308-65-0
    • [2,5-Bis(octyloxy)-1,4-phenylene]dimethanol
    • Inchi: 1S/C24H42O4/c1-3-5-7-9-11-13-15-27-23-17-22(20-26)24(18-21(23)19-25)28-16-14-12-10-8-6-4-2/h17-18,25-26H,3-16,19-20H2,1-2H3
    • InChI Key: KDFGDJQZGFBTEC-UHFFFAOYSA-N
    • SMILES: O(C1C=C(CO)C(=CC=1CO)OCCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 394.30830982g/mol
  • Monoisotopic Mass: 394.30830982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 18
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.9
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Melting Point: 103-106 °C(lit.)

2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& Security Information

  • WGK Germany:3
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